Cas no 5444-77-9 (1-Pentanol, 4-methyl-,1-benzoate)

• Product Name: 1-Pentanol, 4-methyl-,1-benzoate
• CAS No: 5444-77-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 379378
• PubChem ID: 227544
• Update Time: 2025-04-19

1-Pentanol, 4-methyl-,1-benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-methyl-,1-benzoate
• 4-methylpentyl benzoate
• AC1L5FKG
• AC1Q66SS
• AG-J-41542
• AR-1G3782
• CTK5A1057
• NSC19157
• UUNAMHRNRUJYDO-UHFFFAOYSA-N
• 5444-77-9
• NSC-19157
• Q63395319
• SCHEMBL14937504
• DTXSID80280949
• Benzoic acid, isohexyl ester
• isohexyl benzoate

• Inchi： 1S/C13H18O2/c1-11(2)7-6-10-15-13(14)12-8-4-3-5-9-12/h3-5,8-9,11H,6-7,10H2,1-2H3
• InChI Key： UUNAMHRNRUJYDO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCCC(C)C

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.981
• Boiling Point: 278.3°C at 760 mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.493
• PSA: 26.3